Cas no 5444-83-7 ( )
structure
Product Name:
CAS No:5444-83-7
MF:C9H11ClN4
MW:210.66343998909
CID:941327
PubChem ID:227574
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 9-BUTYL-6-CHLORO-9H-PURINE
- 9-butyl-6-chloropurine
- 9-Butyl-6-chlor-9H-purin
- 9-Butyl-6-chloro-purine
- BS-52240
- AMY21267
- DS-009354
- 5444-83-7
- DTXSID30280959
- SCHEMBL8982987
- NSC19206
- F74477
- NSC-19206
-
-
- Inchi： 1S/C9H11ClN4/c1-2-3-4-14-6-13-7-8(10)11-5-12-9(7)14/h5-6H,2-4H2,1H3
- InChI Key： FDRPGDDGRMEJSU-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)N(C=N2)CCCC
Computed Properties
- Exact Mass: 210.06700
- Monoisotopic Mass: 210.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 347.9°C at 760 mmHg
- Flash Point: 164.2°C
- Refractive Index: 1.655
- PSA: 43.60000
- LogP: 2.27980
Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD675266-100mg |
9-Butyl-6-chloro-9H-purine |
5444-83-7 | 97% | 100mg |
￥209.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD675266-250mg |
9-Butyl-6-chloro-9H-purine |
5444-83-7 | 97% | 250mg |
￥355.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD675266-1g |
9-Butyl-6-chloro-9H-purine |
5444-83-7 | 97% | 1g |
￥956.0 | 2024-04-18 | |
| Ambeed | A363461-100mg |
9-Butyl-6-chloro-9H-purine |
5444-83-7 | 97% | 100mg |
$23.0 | 2025-04-18 | |
| Ambeed | A363461-250mg |
9-Butyl-6-chloro-9H-purine |
5444-83-7 | 97% | 250mg |
$35.0 | 2025-04-18 | |
| Ambeed | A363461-1g |
9-Butyl-6-chloro-9H-purine |
5444-83-7 | 97% | 1g |
$87.0 | 2025-04-18 | |
| Chemenu | CM233013-250mg |
9-Butyl-6-chloro-9H-purine |
5444-83-7 | 97% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM233013-1g |
9-Butyl-6-chloro-9H-purine |
5444-83-7 | 97% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1256706-1g |
9-BUTYL-6-CHLORO-9H-PURINE |
5444-83-7 | 97% | 1g |
$185 | 2024-06-06 | |
| Aaron | AR00DSVH-100mg |
9-Butyl-6-chloro-9H-purine |
5444-83-7 | 97% | 100mg |
$20.00 | 2025-02-12 |
Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5444-83-7)
Order Number:A1039065
Stock Status:in Stock
Quantity:5.0g/10.0g/25.0g/50.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:05
Price ($):357.0/596.0/1192.0/1908.0
Email:sales@amadischem.com
Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5444-83-7)
Purity:99%/99%/99%/99%
Quantity:5.0g/10.0g/25.0g/50.0g
Price ($):357.0/596.0/1192.0/1908.0